3-(3-Nitrophenyl)-pyridine-2-carbaldehyde

• Molecular Formula: C12H8N2O3
• Molecular Weight: 228.20 g/mol
• IUPAC Name: 3-(3-nitrophenyl)pyridine-2-carbaldehyde
• InChI: InChI=1S/C12H8N2O3/c15-8-12-11(5-2-6-13-12)9-3-1-4-10(7-9)14(16)17/h1-8H
• InChI Key: JULFWGMGSWFSPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=C(N=CC=C2)C=O

Description

3-(3-Nitrophenyl)-pyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C12H8N2O3 and its molecular weight is 228.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of [3-(3-nitrophenyl)-pyridin-2-yl]-methanol (69 mg, 0.30 mmol) (Agrawal, K. C. et al. J. Med. Chem. 1974, 17, 631-5) in dry CH2Cl2 (5 mL) was added activated MnO2 (90% purity, <10 micron, 251 mg, 2.89 mmol). The resulting heterogeneous mixture was stirred 2 d, at which point the black slurry was filtered through a cake of celite and washed with CH2Cl2 (3×15 mL). The combined washings were concentrated to afford 66 mg (96%) of 3-(3-nitrophenyl)-pyridine-2-carbaldehyde as a pale white solid, which was used in subsequent reactions without further purification. 1H NMR (CDCl3) δ 7.60-7.69 (m, 3H), 7.77 (dd, 1H, J=7.8, 1.5 Hz), 8.21-8.23 (m, 1H), 8.30-8.35 (m, 1H), 8.91 (dd, 1H, J=4.5, 1.5 Hz), 10.12 (s, 1H).